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Compound of Interest

Compound Name: Sudan Red B

Cat. No.: B1584857 Get Quote

An In-depth Examination of a Diazo Dye's Structure, Synthesis, and Properties

Introduction
Sudan Red B, also known by synonyms such as Solvent Red 19 and C.I. 26050, is a synthetic,

fat-soluble diazo dye.[1] This guide provides a comprehensive technical overview of the

chemical classification of Sudan Red B, intended for researchers, scientists, and professionals

in drug development. The document details its chemical structure, physicochemical properties,

a generalized synthesis protocol, and the logical framework for its classification as a diazo dye.

Chemical Classification and Structure
Sudan Red B is unequivocally classified as a diazo dye. This classification stems from the

presence of two azo groups (-N=N-) in its chemical structure, which act as chromophores and

are responsible for the dye's characteristic red color.[1] The IUPAC name for Sudan Red B is

N-ethyl-1-{[4-(phenyldiazenyl)phenyl]diazenyl}naphthalen-2-amine.[1] Its molecular formula is

C₂₄H₂₁N₅.[2]

The structure is characterized by a substituted naphthalene ring system linked to a

phenylazophenyl group via an azo bridge. This extensive system of conjugated double bonds is

the basis for its color.

Physicochemical Properties of Sudan Red B
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A summary of the key physicochemical properties of Sudan Red B is presented in the table

below, providing essential data for experimental design and application.

Property Value

Molecular Weight 379.46 g/mol

Melting Point 130 °C (decomposes)[3]

Appearance Dark red to purple powder[3]

Solubility

Insoluble in water.[1] Soluble in oils.[1] Slightly

soluble in acetonitrile, dichloromethane, and

DMSO.[4] Soluble in acetone (10 mg/mL).

UV-Vis Absorption Maxima (λmax) 528 nm, 364 nm[5]

Synthesis of Sudan Red B: A Two-Step Diazo
Process
The synthesis of Sudan Red B, like other azo dyes, is a classic example of a two-step process

involving diazotization followed by an azo coupling reaction. The key precursors for Sudan Red
B are 4-(phenyldiazenyl)benzenamine (also known as p-aminoazobenzene) and N-

ethylnaphthalen-2-amine.

Experimental Protocol (Generalized)
This protocol is a generalized procedure based on the known chemistry of diazo dye synthesis,

as a detailed, publicly available experimental protocol specifically for Sudan Red B is not

readily found in the reviewed literature. Researchers should optimize these conditions for their

specific laboratory settings.

Step 1: Diazotization of 4-(Phenyldiazenyl)benzenamine

A solution of 4-(phenyldiazenyl)benzenamine is prepared in an acidic medium, typically with

hydrochloric acid and water.

The solution is cooled to 0-5 °C in an ice bath.
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A pre-cooled aqueous solution of sodium nitrite (NaNO₂) is added dropwise to the amine

solution while maintaining the low temperature.

The reaction mixture is stirred for a short period to ensure the complete formation of the

diazonium salt. The presence of excess nitrous acid can be tested with starch-iodide paper.

Step 2: Azo Coupling with N-ethylnaphthalen-2-amine

A solution of the coupling agent, N-ethylnaphthalen-2-amine, is prepared in an appropriate

solvent.

The cold diazonium salt solution from Step 1 is slowly added to the coupling agent solution.

The pH of the reaction mixture is a critical parameter and is typically kept neutral to slightly

alkaline to facilitate the coupling reaction.

The coupling reaction usually proceeds rapidly, resulting in the precipitation of the crude

Sudan Red B dye.

The reaction mixture is stirred for a period to ensure the completion of the reaction.

The precipitated dye is then isolated by filtration, washed with water to remove any inorganic

salts, and dried.

Further purification can be achieved by recrystallization from a suitable organic solvent.

Mandatory Visualizations
Logical Classification of Sudan Red B
The following diagram illustrates the logical hierarchy for the classification of Sudan Red B.
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Classification of Sudan Red B

Organic Compounds

Aromatic Compounds

Dyes and Pigments

Azo Compounds

Diazo Dyes

Sudan Dyes

Sudan Red B

Synthesis of Sudan Red B

Step 1: Diazotization

Step 2: Azo Coupling

4-(Phenyldiazenyl)benzenamine
(p-Aminoazobenzene)

NaNO2, HCl
0-5 °C Diazonium Salt

Coupling ReactionN-ethylnaphthalen-2-amine Sudan Red B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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